Cas no 37772-89-7 (Pyrrolidine-2,4-dione)

• Product Name: Pyrrolidine-2,4-dione
• CAS No: 37772-89-7
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD11110992
• CID: 305131
• PubChem ID: 551491
• Update Time: 2025-04-19

Pyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-2,4-dione
• 2,4-Pyrrolidinedione
• (3H,5H) pyrrolidinedione
• 2,4-dioxopyrrolidine
• 4-hydroxy-1,5-dihydro-pyrrol-2-one
• AC1LB52N
• AG-F-32927
• CTK1C2239
• pyrrolidin-2,4-dione
• QC-8394
• SureCN427935
• WTI-11573
• 2,4-Pyrrolidinedione #
• MFCD11110992
• SB40753
• J-507264
• AM20120511
• DTXSID80338858
• FT-0752586
• F2147-2476
• 37772-89-7
• AKOS006306931
• EN300-95516
• A823861
• AS-57324
• CS-0048723
• DB-069594
• ALBB-030115

• MDL： MFCD11110992
• Inchi： 1S/C4H5NO2/c6-3-1-4(7)5-2-3/h1-2H2,(H,5,7)
• InChI Key： DOQJUNNMZNNQAD-UHFFFAOYSA-N
• SMILES： O=C1CC(NC1)=O

Computed Properties

• Exact Mass: 99.03205
• Monoisotopic Mass: 99.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 380.9 °C at 760 mmHg
• Flash Point: 211.3 °C
• Solubility: Soluble (160 g/l) (25 º C),
• PSA: 46.17